1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid

• IUPAC Name: 1-(4-chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C14H15ClFNO3/c1-8-3-2-6-17(12(8)14(19)20)13(18)9-4-5-10(15)11(16)7-9/h4-5,7-8,12H,2-3,6H2,1H3,(H,19,20)
• InChI Key: AEIOZTFHYGWCFO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)C2=CC(=C(C=C2)Cl)F
• Molecular Formula: C14H15ClFNO3
• Molecular Weight: 299.72 g/mol

Description

1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid, also known as CFM-2, is a chemical compound that has been studied for its potential use as a research tool in the field of neuroscience. CFM-2 is a member of the piperidine family of compounds and has a molecular weight of 316.78 g/mol.

Mechanism of Action

1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid is a selective antagonist of the α4β2 subtype of the nAChR. It binds to the receptor and prevents the binding of acetylcholine, which is the natural ligand for the receptor. By blocking the function of the nAChR, this compound can be used to study the physiological and behavioral effects of this receptor subtype.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the brain and behavior. For example, it has been shown to impair learning and memory in animal models, suggesting that the α4β2 nAChR is involved in these processes. This compound has also been shown to modulate the activity of dopamine neurons in the brain, which may be relevant to addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid in lab experiments is its selectivity for the α4β2 nAChR subtype. This allows researchers to specifically target this receptor subtype and study its function in isolation. However, one limitation of this compound is that it is a relatively new compound and has not been extensively studied in vivo. Additionally, the effects of this compound on other nAChR subtypes and other neurotransmitter systems are not well understood.

Future Directions

There are several potential future directions for research on 1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid. One area of interest is the role of the α4β2 nAChR in addiction and other psychiatric disorders. This compound may be a useful tool for studying the effects of this receptor subtype on drug-seeking behavior and other addictive behaviors. Additionally, this compound may be useful for studying the role of the α4β2 nAChR in other physiological processes, such as pain perception and inflammation. Finally, further studies are needed to determine the safety and efficacy of this compound for use in humans.

Synthesis Methods

The synthesis of 1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid involves several steps, including the reaction of 4-chloro-3-fluorobenzoyl chloride with 3-methylpiperidine-2-carboxylic acid. This reaction results in the formation of this compound as a white crystalline solid. The purity of the compound can be confirmed using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-(4-Chloro-3-fluorobenzoyl)-3-methylpiperidine-2-carboxylic acid has been studied for its potential use as a research tool in the field of neuroscience. Specifically, it has been used to study the function of the nicotinic acetylcholine receptor (nAChR) in the brain. This receptor is involved in many important physiological processes, including learning, memory, and attention.